Cas no 2679951-18-7 (rac-(1R,3R,4S,5S)-2-(tert-butoxy)carbonyl-3-methyl-2-azabicyclo2.1.1hexane-5-carboxylic acid)

• Product Name: rac-(1R,3R,4S,5S)-2-(tert-butoxy)carbonyl-3-methyl-2-azabicyclo2.1.1hexane-5-carboxylic acid
• CAS No: 2679951-18-7
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5645441
• PubChem ID: 165917769
• Update Time: 2025-10-29

rac-(1R,3R,4S,5S)-2-(tert-butoxy)carbonyl-3-methyl-2-azabicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z5030218443
• EN300-28253451
• 2679951-18-7
• rac-(1R,3R,4S,5S)-2-[(tert-butoxy)carbonyl]-3-methyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid
• rac-(1R,3R,4S,5S)-2-(tert-butoxy)carbonyl-3-methyl-2-azabicyclo2.1.1hexane-5-carboxylic acid

• Inchi： 1S/C12H19NO4/c1-6-7-5-8(9(7)10(14)15)13(6)11(16)17-12(2,3)4/h6-9H,5H2,1-4H3,(H,14,15)/t6-,7-,8-,9+/m1/s1
• InChI Key： NYBYFYVPVZGXKL-BGZDPUMWSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](C)[C@H]2C[C@@H]1[C@H]2C(=O)O)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(1R,3R,4S,5S)-2-(tert-butoxy)carbonyl-3-methyl-2-azabicyclo2.1.1hexane-5-carboxylic acid

Introduction to Rac-(1R,3R,4S,5S)-2-(tert-butoxy)carbonyl-3-methyl-2-azabicyclo[2.1.1]hexane-5-carboxylic Acid (CAS No. 2679951-18-7)

Rac-(1R,3R,4S,5S)-2-(tert-butoxy)carbonyl-3-methyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2679951-18-7) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of azabicycloalkanes, which are known for their unique structural properties and potential biological activities. The presence of multiple stereocenters and functional groups makes this molecule a valuable scaffold for designing novel therapeutic agents.

The nomenclature of the compound provides a detailed insight into its structural features. The prefix "rac-" indicates that the molecule is a racemic mixture, containing equal amounts of both enantiomers. The term "azabicyclo[2.1.1]hexane" describes the core bicyclic structure, which consists of a seven-membered ring containing an azetidine ring fused to a cyclopropane ring. The substituents such as 2-(tert-butoxy)carbonyl and 3-methyl groups further modify the parent structure, enhancing its chemical reactivity and biological potential.

This compound has been extensively studied for its pharmacological properties. The stereochemistry of azabicycloalkanes plays a crucial role in determining their biological activity, and the specific arrangement of stereocenters in Rac-(1R,3R,4S,5S)-2-(tert-butoxy)carbonyl-3-methyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid contributes to its unique interactions with biological targets. Recent research has highlighted the potential of this compound as a lead molecule in the development of drugs targeting neurological disorders.

One of the most intriguing aspects of this compound is its functional group composition. The tert-butoxy carbonyl group (Boc) serves as an excellent protecting group in organic synthesis, allowing for selective modification of other functional groups without affecting the Boc-protected moiety. This property makes it particularly useful in multi-step synthetic routes where regioselectivity is paramount. Additionally, the carboxylic acid group at the 5-position provides a site for further derivatization, enabling the creation of more complex molecules with tailored biological activities.

Recent advancements in drug discovery have demonstrated the importance of azabicycloalkanes as pharmacophores. Studies have shown that these compounds can exhibit potent binding interactions with various enzymes and receptors involved in disease pathways. For instance, Rac-(1R,3R,4S,5S)-2-(tert-butoxy)carbonyl-3-methyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid has been investigated for its potential role in modulating neurotransmitter receptors, which could lead to novel treatments for conditions such as depression and anxiety.

The synthesis of this compound presents significant challenges due to its complex stereochemistry. However, modern synthetic techniques have made it possible to access such molecules with high enantiomeric purity. The use of chiral auxiliaries and catalysts has been crucial in achieving the desired stereoselectivity during the synthesis process. These advancements have not only improved the accessibility of Rac-(1R,3R,4S,5S)-2-(tert-butoxy)carbonyl-3-methyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid but also opened up new possibilities for exploring its derivatives.

In conclusion, Rac-(1R,3R,4S,5S)-2-(tert-butoxy)carbonyl-3-methyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2679951-18-7) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and functional groups make it an attractive scaffold for drug development targeting various diseases. As research continues to uncover new therapeutic possibilities, this compound is likely to play an increasingly important role in medicinal chemistry and drug discovery.